2,4-Dichloro-6-[9-chloro-2-(4-methoxyphenyl)-1,10b-dihydropyrazolo[1,5-c][1,3]benzoxazin-5-yl]phenol

Specification

• CAS No.: 303061-25-8
• Molecular Formula: C23H17Cl3N2O3
• Molecular Weight: 475.7 g/mol
• IUPAC Name: 2,4-dichloro-6-[9-chloro-2-(4-methoxyphenyl)-5,10b-dihydro-1H-pyrazolo[1,5-c][1,3]benzoxazin-5-yl]phenol
• Standard InChI: InChI=1S/C23H17Cl3N2O3/c1-30-15-5-2-12(3-6-15)19-11-20-16-8-13(24)4-7-21(16)31-23(28(20)27-19)17-9-14(25)10-18(26)22(17)29/h2-10,20,23,29H,11H2,1H3
• Standard InChI Key: XPYHNJCMMCIDAV-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)C2=NN3C(C2)C4=C(C=CC(=C4)Cl)OC3C5=C(C(=CC(=C5)Cl)Cl)O

Introduction

2,4-Dichloro-6-[9-chloro-2-(4-methoxyphenyl)-1,10b-dihydropyrazolo[1,5-c]benzoxazin-5-yl]phenol is a complex organic compound with a molecular formula of C19H15Cl3N2O2. This compound is characterized by its unique structural features, including a dichlorophenol core and a chlorinated pyrazolo-benzoxazine unit. It belongs to the categories of organic halides and phenolic compounds due to the presence of chlorine atoms and a hydroxyl (-OH) group attached to a benzene ring, respectively.

Chemical Reactions

This compound can undergo various chemical reactions typical for halogenated phenols and heterocycles. These reactions are typically conducted under controlled conditions to minimize side reactions and maximize yield. Analytical techniques such as NMR spectroscopy and mass spectrometry are employed to monitor reaction progress and product formation.

Biological Activity and Potential Applications

The mechanism of action for this compound may involve interactions at molecular targets relevant to its applications in medicinal chemistry. It may act as an inhibitor or modulator of specific biological pathways due to its structural features that allow for binding with target proteins or enzymes. Quantitative data regarding binding affinities or inhibitory concentrations would require experimental determination through biochemical assays or computational modeling studies.

Comparison with Related Compounds

Other compounds in the pyrazolo-benzoxazine class, such as 4-Bromo-2-[9-chloro-2-(4-methoxyphenyl)-1,10b-dihydropyrazolo[1,5-c]benzoxazin-5-yl]phenol and 4-Chloro-2-[7,9-dichloro-2-(4-methoxyphenyl)-1,10b-dihydropyrazolo[1,5-c]benzoxazin-5-yl]phenol, exhibit similar structural features but differ in their specific substituents and biological activities. These compounds are also being researched for their potential therapeutic applications, including as inhibitors of various kinases.

Table: Structural Features and Biological Activities of Related Compounds

Compound Name	Molecular Formula	Molecular Weight (g/mol)	Biological Activity
2,4-Dichloro-6-[9-chloro-2-(4-methoxyphenyl)-1,10b-dihydropyrazolo[1,5-c]benzoxazin-5-yl]phenol	C19H15Cl3N2O2	Not specified	Potential inhibitor/modulator in medicinal chemistry
4-Bromo-2-[9-chloro-2-(4-methoxyphenyl)-1,10b-dihydropyrazolo[1,5-c]benzoxazin-5-yl]phenol	Not specified	Approximately 404.9	Potential biological activity, candidate for drug discovery
4-Chloro-2-[7,9-dichloro-2-(4-methoxyphenyl)-1,10b-dihydropyrazolo[1,5-c]benzoxazin-5-yl]phenol	Not specified	Approximately 475.7	Potential inhibitor of Spleen Tyrosine Kinase (SYK), applications in cancer and autoimmune disorders